Cas no 720699-40-1 (1-Propanesulfonic acid, 3-(bicyclo[2.2.1]hept-2-ylamino)-)

1-Propanesulfonic acid, 3-(bicyclo[2.2.1]hept-2-ylamino)- structure
720699-40-1 structure
Product Name:1-Propanesulfonic acid, 3-(bicyclo[2.2.1]hept-2-ylamino)-
CAS No:720699-40-1
MF:C10H19NO3S
MW:233.327761888504
CID:544581
PubChem ID:11310842
Update Time:2025-04-19

1-Propanesulfonic acid, 3-(bicyclo[2.2.1]hept-2-ylamino)- Chemical and Physical Properties

Names and Identifiers

    • 1-Propanesulfonic acid, 3-(bicyclo[2.2.1]hept-2-ylamino)-
    • 3-(3-bicyclo[2.2.1]heptanylamino)propane-1-sulfonic acid
    • AGN-PC-006J2X
    • DTXSID80461973
    • SCHEMBL917704
    • 720699-40-1
    • Inchi: 1S/C10H19NO3S/c12-15(13,14)5-1-4-11-10-7-8-2-3-9(10)6-8/h8-11H,1-7H2,(H,12,13,14)
    • InChI Key: BGZJQENTTIDTBU-UHFFFAOYSA-N
    • SMILES: S(CCCNC1CC2CCC1C2)(=O)(=O)O

Computed Properties

  • Exact Mass: 233.10856464g/mol
  • Monoisotopic Mass: 233.10856464g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 5
  • Complexity: 309
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 3
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -1.5
  • Topological Polar Surface Area: 74.8Ų
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